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Zileuton Core Chemical Information

The table below summarizes the key chemical and pharmacological data for non-labelled Zileuton, which

forms the essential foundation for any synthetic work [1] [2] [3].

Property Description

IUPAC Name N-[1-(1-benzothien-2-yl)ethyl]-N-hydroxyurea [2]

Chemical Formula C11H12N2O2S [2]

Molecular Weight 236.29 g·mol⁻¹ [2]

CAS Number 111406-87-2 [2] [3]

SMILES CC(N(O)C(N)=O)c1cc2ccccc2s1 [1]

Mechanism of
Action

Oral inhibitor of 5-lipoxygenase, inhibiting leukotriene (LTB4, LTC4, LTD4, LTE4)

formation [2] [4]

Pharmacokinetics Primarily metabolized by CYP1A2, CYP2C9, CYP3A4; ~93% plasma protein

bound; half-life ~2.5 hours [2] [4]
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Without a direct published method, designing a synthesis for Zileuton-13C2 15N would involve adapting

known synthetic routes for unlabelled Zileuton by introducing the stable isotopes at specific steps. The

general strategy can be visualized in the workflow below.

Define Labeling Goal

Identify Labeled Precursors
(13C, 15N)

Retrosynthetic Analysis
of Zileuton

Choose Synthetic Strategy

        Strategy 1: Precursor Labelling        Incorporate isotopes via        custom-built starting materials    

  More common for
  small molecules

        Strategy 2: Metabolic Labelling        Feed isotopes to organism        producing a precursor    

  For complex
  natural products

Perform Multi-step Synthesis

Purify & Validate Product

Click to download full resolution via product page

Proposed workflow for developing a synthesis of Zileuton-13C2 15N

The two main strategic approaches inferred from general synthesis and labelling principles are [5] [6]:
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Precursor Labelling: This is the most likely approach for a small molecule drug like Zileuton. It

involves designing a synthetic route where commercially available or synthesizable precursors
containing 13C (e.g., in the benzothiophene ring or ethyl side chain) and 15N (e.g., in the

hydroxylurea moiety) are incorporated at the appropriate steps. This requires careful retrosynthetic
analysis to break down the Zileuton molecule into feasible labeled building blocks [6].

Metabolic/Biosynthetic Labelling: While common for complex natural products or uniform plant
labelling [7] [8], this method is less feasible for a fully synthetic drug like Zileuton. It typically results in

a mixture of compounds and would not yield the specific, pure pharmaceutical agent required.

How to Proceed

Given that the specific information is not publicly available, here are practical steps you can take:

Consult Specialized Suppliers: Companies that specialize in stable isotope-labeled compounds

may offer Zileuton-13C2 15N as a catalog item or provide custom synthesis services.
Refine Scientific Literature Search: Use databases like SciFinder or Reaxys, which are more

comprehensive for chemical synthesis information. Search for the synthesis of unlabelled Zileuton (or
its key intermediate A-64077) to find a route you can adapt.

Analyze the Route: Once a synthetic route is identified, you can determine the most feasible steps to
introduce the 13C and 15N atoms, considering the cost and availability of the labeled reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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